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Abstract

Selenic acid (H2SeOa4) is a powerful and highly corrosive oxoacid of selenium, notable for its
potent oxidizing capabilities that exceed those of the more commonly known sulfuric acid. This
technical guide provides a comprehensive overview of the oxidizing properties of selenic acid
on various metals, with a particular focus on its reactions with noble and transition metals. This
document details the reaction products, conditions, and underlying electrochemical principles.
It also presents structured experimental protocols for the investigation of these reactions and
summarizes the available quantitative and qualitative data. Visual diagrams are provided to
illustrate experimental workflows and conceptual relationships, aiming to equip researchers
with a thorough understanding of this reactive compound's interaction with metallic substances.

Introduction to Selenic Acid

Selenic acid is a strong, hygroscopic acid that is extremely soluble in water.[1] It is a more
potent oxidizing agent than sulfuric acid and is capable of dissolving noble metals such as gold,
a feat not achievable by most single acids.[1][2] The high oxidizing power of selenic acid
stems from the +6 oxidation state of selenium, which has a strong tendency to be reduced. The
standard reduction potential for the half-reaction:

H2Se0a4 + 2H* + 2e~ = H25e0s3 + H20
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Is +1.15 V.[3] This high positive potential indicates its strength as an oxidizing agent. In its
reactions with metals, selenic acid is typically reduced to selenous acid (H2SeO3).[1]

General Principles of Metal Oxidation by Selenic
Acid

The reaction of a metal (M) with selenic acid is an electrochemical process that can be
represented by the following general equation:

n H2SeO04 +2 M - 2 Mn*(SeOa)n + N H2SeOs + n H20

The spontaneity of this reaction is determined by the overall cell potential, which is the sum of
the reduction potential of selenic acid and the oxidation potential of the metal. Metals with a
standard reduction potential lower than that of selenic acid are thermodynamically favored to
be oxidized.

Reactions with Specific Metals
Noble Metals: Gold and Silver

One of the most remarkable properties of selenic acid is its ability to oxidize gold. Hot,
concentrated selenic acid reacts with gold to form a reddish-yellow solution of gold(lll)
selenate.[1] The balanced chemical equation for this reaction is:

2 Au(s) + 6 H2SeOas(aq) — Auz(SeOas)s(aq) + 3 H2SeOs(aq) + 3 H20(1)[1]
This reaction typically requires heating to initiate and sustain.

Silver is also readily dissolved by hot selenic acid, forming silver selenate.[4] The reaction
proceeds as follows:

2 Ag(s) + 3 H2SeOas(aq) — Ag2SeOa(aq) + H2SeOs(aq) + 2 H20(1)

Transition Metals: Copper, Iron, and Zinc

Copper dissolves in hot selenic acid to produce a characteristic blue solution of copper(ll)
selenate.[4]
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Cu(s) + 2 H2SeOa(aq) — CuSOa(aq) + H2SeOs(aq) + H20(l)

Due to their lower standard reduction potentials, more reactive metals such as iron and zinc are
expected to react vigorously with selenic acid, even at lower concentrations and temperatures.
The reactions would lead to the formation of their respective selenate salts and the evolution of
hydrogen gas, alongside the reduction of selenic acid. For instance, with zinc:

Zn(s) + H2SeOa(aq) — ZnSeOa(aq) + Hz(g)
And with iron:
Fe(s) + H2SeOas(aq) — FeSeOas(aq) + Hz(g)

In the presence of concentrated selenic acid, the formation of selenous acid would also occur.

Passivating Metals: Platinum, Nickel, and Chromium

Platinum is known to be resistant to dissolution by selenic acid under normal conditions. This
resistance is attributed to its high standard reduction potential and its tendency to form a
passivating oxide layer.

Nickel and chromium, key components of many corrosion-resistant alloys, are also expected to
exhibit resistance to selenic acid due to passivation. Passivation is the formation of a thin,
non-reactive surface layer of an oxide or other compound that protects the underlying metal
from further chemical attack.[5] While specific studies on the passivation of these metals by
selenic acid are not widely available, its strong oxidizing nature suggests that it would promote
the formation of a stable oxide layer on the surface of these metals, thereby inhibiting extensive
corrosion.[6]

Quantitative Data on Metal Oxidation by Selenic
Acid
Quantitative data on the kinetics and thermodynamics of selenic acid's reactions with various

metals are limited in the publicly available literature. The following table summarizes the known
reaction products and conditions.
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Reagent .
Metal . Products Observations
Conditions
Hot, concentrated Auz(SeOa)3, H2Se0s, Forms a reddish-
Gold (Au) .
H2Se0a4 H20 yellow solution.[1]
] Ag2Se0a4, H2SeO0s, Dissolves to form
Silver (Ag) Hot H2SeO4 )
H20 silver selenate.[4]
Forms a blue solution.
Copper (Cu) Hot H2SeOa CuSO0a4, H2SeO0s3, H20 ]
Vigorous reaction
Iron (Fe) H2SeOa4 FeSeOas, H2
expected.
_ Vigorous reaction
Zinc (Zn) H2Se0a4 ZnSe0a, H2

expected.

Platinum (Pt)

Hot, concentrated
H2SeOa4

No significant reaction

Resistant to

dissolution.

Formation of a

Nickel (Ni) H2SeOa4 Likely passivation protective oxide layer
is expected.[6]
Formation of a

Chromium (Cr) H2Se0a4 Likely passivation protective oxide layer

is expected.

Experimental Protocols

The following are detailed methodologies for key experiments to investigate the oxidizing

properties of selenic acid on metals.

Protocol for Qualitative and Quantitative Analysis of
Gold Dissolution

Objective: To determine the rate of dissolution of gold in concentrated selenic acid at a specific

temperature.
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Materials:

e Gold foil or wire of known purity and surface area

o Concentrated (95-98%) selenic acid

e Heating mantle with a temperature controller

e Three-neck round-bottom flask

o Condenser

e Thermometer

 Inert gas supply (e.g., nitrogen or argon)

e Sampling syringe with a long, corrosion-resistant needle

¢ Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption
Spectroscopy (AAS) for gold analysis

e Deionized water
Procedure:

o Carefully measure the dimensions of the gold sample to calculate its surface area and weigh
it accurately.

o Set up the reaction apparatus in a fume hood, consisting of the three-neck flask, heating
mantle, condenser, and thermometer.

e Add a known volume of concentrated selenic acid to the flask.
e Begin purging the apparatus with an inert gas to prevent any atmospheric interference.
e Heat the selenic acid to the desired temperature (e.g., 250 °C).

o Once the temperature is stable, carefully introduce the gold sample into the acid.
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o Start a timer immediately upon the addition of the gold.

e Atregular time intervals (e.g., every 15 minutes), withdraw a small aliquot of the acid solution
using the syringe.

e Immediately quench the reaction in the aliquot by diluting it with a known volume of
deionized water.

» Continue sampling for a predetermined duration or until the gold is completely dissolved.
e Analyze the concentration of dissolved gold in each diluted aliquot using ICP-OES or AAS.

» Plot the concentration of dissolved gold as a function of time to determine the dissolution
rate.

Protocol for the Synthesis and Isolation of Copper(ll)
Selenate

Objective: To synthesize and isolate crystalline copper(ll) selenate.

Materials:

Copper turnings or powder

e Concentrated selenic acid

o Beaker

e Hot plate

e Glass stirring rod

e Buchner funnel and filter paper

e Wash bottle with deionized water

e Ethanol
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e Drying oven

Procedure:

» In a fume hood, place a known mass of copper turnings into a beaker.

» Slowly and carefully add an excess of concentrated selenic acid to the beaker.

e Gently heat the mixture on a hot plate while stirring continuously with a glass rod. The
solution should turn blue, indicating the formation of copper(ll) selenate.

» Continue heating until all the copper has reacted.

 Allow the solution to cool slowly to room temperature to promote the crystallization of
copper(ll) selenate pentahydrate (CuSeOa-5H20).

e Collect the blue crystals by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small amount of cold deionized water, followed by a wash with
ethanol to aid in drying.

e Dry the crystals in a drying oven at a low temperature (e.g., 40-50 °C) to avoid dehydration.

o Characterize the resulting crystals using techniques such as X-ray diffraction (XRD) or
infrared (IR) spectroscopy.

Visualizations
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Diagram 1: General experimental workflow for investigating the oxidation of metals by selenic
acid.
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Diagram 2: Factors influencing the rate of reaction between selenic acid and a metal.

Conclusion

Selenic acid is a formidable oxidizing agent capable of reacting with a range of metals,
including the noble metal gold. Its reactivity is governed by electrochemical principles, with the
reaction outcome and rate being highly dependent on factors such as temperature, acid
concentration, and the nature of the metal itself. While qualitative descriptions of these
reactions are available, there is a notable scarcity of comprehensive quantitative data in the
scientific literature. The experimental protocols provided in this guide offer a framework for
researchers to systematically investigate these reactions and contribute to a more complete
understanding of the oxidizing properties of selenic acid. Further research into the kinetics of
these reactions and the specific conditions leading to passivation would be of significant value
to the fields of inorganic chemistry, materials science, and chemical engineering.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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